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Compound of Interest

Compound Name: 3-(Heptyloxy)-N-methylaniline

CAS No.: 1040686-71-2

Cat. No.: B1451134

Get Quote

CAS Number: 1040686-71-2 Formula: C₁₄H₂₃NO Molecular Weight: 221.34 g/mol Synonyms:

N-Methyl-3-(heptyloxy)aniline[1]

Emergency Response & Rapid Risk Assessment
WARNING: High Risk of Methemoglobinemia & Dermal Absorption 3-(Heptyloxy)-N-
methylaniline is a lipophilic aniline derivative. Unlike simple inorganic acids or bases, this

compound possesses a "Trojan Horse" property: the heptyloxy chain significantly increases

lipid solubility, allowing the toxic N-methylaniline core to penetrate the skin barrier rapidly and

enter the bloodstream.

Immediate First Aid Protocols:

Skin Contact (Most Likely Route):

Do NOT use alcohol or organic solvents (ethanol, DMSO) to wash skin; this accelerates

absorption.
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Action: Immediately wash with copious amounts of soap and water.[2] Polyethylene glycol

(PEG 400) mixed with water is superior for lipophilic amines if available. Scrub gently; do

not abrade the skin.

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen (trained

personnel only).

Ingestion: Do NOT induce vomiting. The risk of aspiration pneumonia is high.

Medical Alert: If the victim shows signs of Cyanosis (blue lips/fingernails), fatigue, or

dizziness, suspect Methemoglobinemia. Methylene Blue is the specific antidote but must

only be administered by a medical professional.

Personal Protective Equipment (PPE) Strategy
Standard laboratory PPE is insufficient for this compound due to its high lipophilicity. You must

upgrade your glove and respiratory strategy.

Glove Selection Matrix
Nitrile gloves offer limited protection against aromatic amines. For 3-(Heptyloxy)-N-
methylaniline, incidental splash protection is the maximum reliance for nitrile.
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Glove Material Thickness (mil)
Est. Breakthrough
Time

Recommendation

Silver Shield / 4H

(Laminate)
2.7 > 480 min

Primary Choice.

Mandatory for spills or

cleaning.

Viton / Butyl Rubber 10 - 15 > 240 min

Excellent. Good

dexterity/protection

balance.

Double Nitrile

(Disposable)
5 + 5 (10 total) < 15 min

Splash Only. Change

immediately upon any

contact.

Latex N/A N/A

DO NOT USE.

Permeable to organic

amines.

Respiratory & Body Protection[3][4][5]
Respiratory: If heating the compound or working outside a fume hood (not recommended),

use a Half-mask respirator with P100/Organic Vapor (OV) cartridges. The "heptyloxy" chain

reduces volatility compared to methylaniline, but aerosols are highly toxic.

Eyes: Chemical splash goggles (ANSI Z87.1). Face shield required if pouring >100 mL.

Body: Tyvek® lab coat or chemical-resistant apron over a standard cotton lab coat. The

compound will stain and contaminate cotton permanently.

Operational Handling Protocol
Core Principle: Containment. Treat every surface as potentially contaminated.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.sigmaaldrich.com/US/en/sds/ALDRICH/665894
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.bloomtechz.com/info/what-are-the-health-and-safety-guidelines-for-102794301.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1451134?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer
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 Organic Waste
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Figure 1: Operational workflow for handling lipophilic anilines. Note the emphasis on closed

transfers.
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Step-by-Step Methodology
Preparation: Clear the fume hood. Place a disposable absorbent mat (benchkote) on the

working surface to capture micro-droplets.

Weighing:

If liquid: Use a gas-tight syringe. Do not pour.

If solid (low melting point): Tare the reaction flask with a septum before bringing it to the

balance. Add the solid, recap immediately, and re-weigh.

Reaction Setup:

This compound is sensitive to oxidation (turning brown/black). Store and handle under

Nitrogen or Argon.

Use standard Schlenk techniques to prevent atmospheric exposure.

Quenching/Cleaning:

Acidic Decontamination: Anilines are basic. Clean glassware by rinsing with dilute HCl

(1M) or acetic acid. This protonates the amine (turning it into an ammonium salt), making it

water-soluble and easier to remove from glass surfaces.

Solvent Rinse: Follow the acid rinse with Acetone or Ethanol, collecting all rinsates into the

waste container.

Decontamination & Waste Disposal
Do NOT pour down the drain. This compound is very toxic to aquatic life with long-lasting

effects.
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Waste Category Disposal Method Notes

Liquid Waste High-BTU Incineration

Segregate into "Organic

Amines" or general organic

waste. Label clearly: "Toxic -

Aniline Derivative".

Solid Waste Hazardous Solid Waste

Contaminated gloves,

benchkote, and paper towels

must be double-bagged

(polyethylene bags).

Sharps Puncture-Proof Container

Syringes used for transfer

must be disposed of

immediately without re-

capping.

Spill Management Protocol:

Evacuate the immediate area if the spill is >50 mL and outside a hood.

Don PPE: Silver Shield gloves + Goggles + Respirator.

Absorb: Use vermiculite or sand. Do not use paper towels alone as they may allow rapid

evaporation.

Neutralize: No neutralization is typically required for the spill itself, but wiping the area with

dilute acetic acid after bulk removal helps solubilize residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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